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Compound of Interest

Compound Name: H-Tyr-OMe

Cat. No.: B555174 Get Quote

Essential Safety and Handling Guide for H-Tyr-
OMe
This guide provides critical safety and logistical information for the handling and disposal of H-
Tyr-OMe (L-Tyrosine methyl ester hydrochloride). Adherence to these procedures is essential

for ensuring a safe laboratory environment for researchers, scientists, and drug development

professionals.

Hazard Assessment: H-Tyr-OMe is harmful if swallowed, causes skin and eye irritation, and

may cause respiratory irritation[1]. It is important to handle this compound with appropriate

personal protective equipment and follow safe laboratory practices.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE when handling H-Tyr-OMe in its solid form and in

solution.
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Eyeshields

Goggles should provide a

complete seal around the

eyes[2][3]. A face shield should

be worn over goggles when

handling larger quantities or if

there is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for incidental

splash protection. Gloves must

be changed immediately upon

any contact with the

substance[2][3]. For prolonged

contact, consult manufacturer-

specific chemical resistance

data.

Respiratory Protection Dust Mask (Type N95)

A NIOSH-approved N95 dust

mask is recommended to

prevent inhalation of the

powder. Use only in a well-

ventilated area or in a

chemical fume hood.

Body Protection Laboratory Coat

A long-sleeved, buttoned

laboratory coat is required to

protect the skin from accidental

contact.

Experimental Protocol: Safe Handling Workflow
A systematic approach to handling H-Tyr-OMe will minimize the risk of exposure and

contamination.

1. Preparation and Weighing:
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Before handling the compound, ensure all necessary equipment, including a tared, sealable

container for transport, is within a chemical fume hood.

Wear all required PPE as specified in the table above.

Carefully open the stock container inside the fume hood.

Using a dedicated spatula, transfer the desired amount of the powder to the tared container.

Avoid creating dust.

2. Dissolution:

In the chemical fume hood, add the desired volume of solvent to the container with the pre-

weighed H-Tyr-OMe.

Securely cap the container and mix by gentle swirling or vortexing until the solid is fully

dissolved.

If heating is required to aid dissolution, use a controlled heating method such as a water

bath.

3. Post-Handling and Cleaning:

After weighing and dissolution, decontaminate the spatula and the work surface within the

fume hood.

Wash hands thoroughly with soap and water after handling.

Contaminated clothing should be removed and washed before reuse.

Preparation Handling Cleanup & Disposal

1. Don PPE 2. Prepare Fume Hood 3. Weigh H-Tyr-OMe 4. Dissolve in Solvent 5. Decontaminate Surfaces & Tools 6. Dispose of Waste 7. Doff PPE 8. Wash Hands
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Caption: Workflow for the safe handling of H-Tyr-OMe.

Disposal Plan
Proper disposal of H-Tyr-OMe and associated waste is critical to prevent environmental

contamination.

Solid Waste: All solid H-Tyr-OMe waste, including contaminated personal protective

equipment (gloves, weigh boats, etc.), must be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing H-Tyr-OMe should be collected in a designated, clearly

labeled hazardous liquid waste container. Do not pour down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's environmental health and safety (EHS)

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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